Cas no 1261779-20-7 (2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261779-20-7
• MF: C₁₂H₆ClF₃INO
• MW: 399.534824848175
• CID: 4987735
• Update Time: 2025-05-21

2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF3INO/c13-11-10(5-8(17)6-18-11)7-1-3-9(4-2-7)19-12(14,15)16/h1-6H
• InChI Key： CSQKIUIMTCHRDZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC(=CC=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine

Research Brief on 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261779-20-7)

2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261779-20-7) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound, featuring a pyridine core substituted with chloro, iodo, and trifluoromethoxyphenyl groups, exhibits unique physicochemical properties that make it a promising candidate for pharmaceutical applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including central nervous system (CNS) disorders and inflammatory conditions.

The compound's structural features, particularly the presence of the trifluoromethoxy group, contribute to its enhanced metabolic stability and membrane permeability, which are critical factors in drug design. Researchers have investigated its role in modulating specific biological targets, such as ion channels and G-protein-coupled receptors (GPCRs), which are implicated in numerous pathological processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel allosteric modulators for GABA_A receptors, offering potential therapeutic avenues for epilepsy and anxiety disorders.

In addition to its pharmacological potential, 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine has been employed in advanced synthetic methodologies. A recent report in Organic Letters (2024) demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, enabling the construction of complex polycyclic architectures with high regioselectivity. This versatility underscores its value as a building block in the synthesis of structurally diverse drug candidates.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a collaborative study between academic and industrial researchers (Nature Communications, 2024) explored the incorporation of this compound into nanoparticle-based delivery systems to enhance its bioavailability and target specificity.

In conclusion, 2-Chloro-5-iodo-3-(4-(trifluoromethoxy)phenyl)pyridine represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its continued exploration holds promise for the development of next-generation therapeutics, particularly in areas with unmet medical needs. Future research should focus on elucidating its mechanism of action and expanding its application scope through innovative chemical and biological approaches.